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Compound Name: _ )
dimethyloxamide

Cat. No.: B034628

For the Attention of Researchers, Scientists, and Drug Development Professionals
Introduction

N,N'-Dimethoxy-N,N'-dimethyloxamide is a chemical compound with the molecular formula
C6H12N204 and a molecular weight of 176.17 g/mol . While the user's request specified its
role as a novel coupling reagent, a comprehensive review of the available scientific literature
and patent databases does not support this application. There is currently no documented use
of N,N'-Dimethoxy-N,N'-dimethyloxamide as a coupling reagent for peptide synthesis or
other amide bond formations.

This guide, therefore, focuses on the available technical information regarding the synthesis of
N,N'-Dimethoxy-N,N'-dimethyloxamide, providing a summary of the reported synthetic
methodologies and associated data.

Synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide

The primary documented method for the synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide
involves the reaction of an oxalic acid diester with N-methyl-O-methylhydroxylamine or its acid
salt in the presence of a base. This process is detailed in patent CN100386310C, which
outlines the general reaction and provides several examples with varying solvents and
reactants.
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General Synthesis Pathway

The synthesis can be represented by the following general scheme:
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Caption: General synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide.
Experimental Protocols

Based on the information in patent CN100386310C, a general experimental protocol for the
synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide can be outlined.

Protocol: Synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide
e Reactants:

o Oxalic acid diester (e.g., dimethyl oxalate, dibutyl oxalate, diphenyl oxalate)
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o N-methyl-O-methylhydroxylamine or its acid salt
o Base (e.g., an alkali)

o Solvent (e.g., Tetrahydrofuran, Isopropanol, Acetonitrile, etc.)

e Procedure:

[¢]

In a reaction vessel, dissolve the oxalic acid diester in the chosen solvent.

o In the presence of a base, add N-methyl-O-methylhydroxylamine or its acid salt to the
solution.

o Allow the reaction to proceed. The specific reaction time and temperature are not detailed
in the provided search results but would be critical parameters to establish for process
optimization.

o Upon completion of the reaction, the product, N,N'-Dimethoxy-N,N'-dimethyloxamide, is
isolated from the reaction mixture. The isolation and purification methods (e.g., extraction,
crystallization, chromatography) would need to be developed.

Quantitative Data: Synthesis Yields

The following table summarizes the reported reaction yields for the synthesis of N,N'-
Dimethoxy-N,N'-dimethyloxamide using different solvents, as described in patent
CN100386310C. The specific oxalic acid ester and base used in these examples are not
consistently detailed in the provided abstract.
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Solvent Reaction Yield (%)[1]
Tetrahydrofuran 83.6
Isopropanol 80.8
Acetonitrile 78.8
Dimethylformamide 77.5
Dimethyl carbonate 75.7
Toluene 71.0

The patent also notes that using different oxalic acid diesters can impact the yield. For
instance, reacting N-methyl-O-methylhydroxylamine with dibutyl oxalate in ethanol resulted in
an 83.1% yield, while using diphenyl oxalate under similar conditions yielded 57.1%.[1]

Workflow for Synthesis

The logical workflow for the synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide can be
visualized as follows:
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Caption: Experimental workflow for synthesis and purification.
Conclusion

The available scientific and patent literature provides information on the synthesis of N,N'-
Dimethoxy-N,N'-dimethyloxamide, with reported yields varying based on the choice of
solvent and oxalic acid diester. However, there is a significant lack of evidence to support its
function as a coupling reagent in peptide synthesis or other amide bond formation reactions.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b034628?utm_src=pdf-body-img
https://www.benchchem.com/product/b034628?utm_src=pdf-body
https://www.benchchem.com/product/b034628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Professionals in drug development and chemical research should be aware that while this
compound can be synthesized, its utility as a "novel coupling reagent” is not established in the
public domain. Further research would be required to investigate and validate any potential
applications in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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